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Compound of Interest

Compound Name: 1,3-Propanediamine-2,2-D2

Cat. No.: B15341268 Get Quote

In-Depth Technical Guide: 1,3-Propanediamine-
2,2-D2
Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on the deuterated isotopologue of 1,3-

Propanediamine, specifically 1,3-Propanediamine-2,2-D2. The inclusion of deuterium at a

specific molecular position is a critical technique in various research applications, including

metabolic studies, pharmacokinetic analysis, and as a tool in mechanistic organic chemistry.

Core Molecular Data
The fundamental properties of 1,3-Propanediamine-2,2-D2 are derived from its elemental

composition. The standard molecular formula for 1,3-Propanediamine is C₃H₁₀N₂[1][2][3]. In the

deuterated form, two hydrogen atoms on the second carbon atom are substituted with

deuterium, an isotope of hydrogen with an atomic weight of approximately 2.014 amu[4][5][6].

Table 1: Molecular Formula and Weight
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Property Value Notes

Molecular Formula C₃H₈D₂N₂

Two hydrogen atoms at the C-

2 position are replaced by

deuterium.

Molecular Weight 76.14 g/mol

Calculated based on the

atomic weights of Carbon

(12.011), Hydrogen (1.008),

Nitrogen (14.007), and

Deuterium (2.014).

Parent Compound Formula C₃H₁₀N₂
The non-deuterated 1,3-

Propanediamine[1][2].

Parent Compound Molecular

Weight
74.12 g/mol

As reported for the standard

isotopologue[2].

Experimental and Logical Representations
The following diagrams illustrate the logical relationship for determining the properties of the

deuterated compound and a conceptual workflow for its analysis.
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Logical Derivation of Molecular Properties

Base Molecule:
1,3-Propanediamine

(C₃H₁₀N₂)

Substitution Position:
2,2-D2

Isotopic Label:
Deuterium (D)

Atomic Weight: ~2.014

Resulting Molecule:
1,3-Propanediamine-2,2-D2

(C₃H₈D₂N₂)

Molecular Weight Calculation:
(3C) + (8H) + (2D) + (2N)

= 76.14 g/mol

Click to download full resolution via product page

Caption: Logical workflow for deriving the molecular formula and weight of 1,3-
Propanediamine-2,2-D2.
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Conceptual Experimental Workflow
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Data Output
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Caption: A conceptual workflow for the synthesis and analysis of isotopically labeled

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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